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Compound of Interest

Compound Name: 2-Hydroxyisobutyric acid-d6

Cat. No.: B1599618

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling procedures
for 2-Hydroxyisobutyric acid-d6. It is intended to serve as a technical resource for laboratory
personnel and professionals in the field of drug development. The information is compiled from
various supplier safety data sheets and chemical databases.

Compound Identification and Properties

2-Hydroxyisobutyric acid-d6 is the deuterated form of 2-Hydroxyisobutyric acid, commonly
used as an internal standard in quantitative analysis by GC- or LC-MS.[1][2] While specific
safety data for the deuterated compound is limited, the safety profile is expected to be
analogous to its non-deuterated counterpart due to the similarity in their chemical structures.

Table 1: Chemical and Physical Properties
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2-Hydroxyisobutyric acid-

Property o 2-Hydroxyisobutyric acid
) ) alpha-Hydroxyisobutyric acid,
s Acetonic acid-d6, 2-HIBA-d6, o Hvd o methl o
nonyms -Hydroxy-2-me ropionic
ynony 2-Methyllactic acid-d6[1] ) Y y .y P .p
acid, 2-Methyllactic acid[3]
CAS Number 40662-45-1[1] 594-61-6[3]
Molecular Formula C4H2D603[1] C4H803[3]

Formula Weight

110.1 g/mol [1]

104.10 g/mol [4]

Off-white solid, crystalline

Appearance Solid[1
PP s powder[3][5]
) >99% deuterated forms (d1-
Purity >95%]6]
d6)[1]
Melting Point Not available 77 - 81 °C[3][6]
Boiling Point Not available 84 °C @ 1.5 mmHg[3][7]
Vapor Pressure Not available 0.00875 mmHg @ 25 °CJ[3][7]

DMSO: 210 mg/ml, Ethanol: 1-

Information not readily

Solubility 10 mg/ml, PBS (pH 7.2): 1-10 )
available
mg/ml[1]
Stable under normal
Stability Stable for = 4 years[1]

conditions[5]

Hazard Identification and Safety Precautions

Based on the data for 2-Hydroxyisobutyric acid, the deuterated analogue should be handled as

a hazardous substance. The primary hazards are skin, eye, and respiratory irritation.[3][6][8]

Table 2: GHS Hazard and Precautionary Statements
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Category Statement

H315: Causes skin irritation.[6][8][9] H318:
Hazard Statements Causes serious eye damage.[6][8][9] H335: May

cause respiratory irritation.[6][8][9]

Prevention: P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.[6][8][9] P264:
Wash skin thoroughly after handling.[6][8][9]
P271: Use only outdoors or in a well-ventilated
area.[6][8][9] P280: Wear protective
gloves/protective clothing/eye protection/face
protection.[6][8][9] Response: P302 + P352: IF
ON SKIN: Wash with plenty of water.[6][8][9]
P304 + P340: IF INHALED: Remove person to
fresh air and keep comfortable for breathing.[6]
[8][9] P305 + P351 + P338: IF IN EYES: Rinse
Precautionary Statements cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[6] P310: Immediately call a
POISON CENTER or doctor.[6] P317: Get
medical help.[8] P332 + P317: If skin irritation
occurs: Get medical help.[8] P362 + P364: Take
off contaminated clothing and wash it before
reuse.[8][9] Storage: P403 + P233: Store in a
well-ventilated place. Keep container tightly
closed.[6][8] P405: Store locked up.[8][9]
Disposal: P501: Dispose of contents/container

to an approved waste disposal plant.[6][8][9]

Experimental Protocols and Handling
General Handling and Storage

Handling:

» Handle in a well-ventilated place.[8]
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Wear suitable protective clothing, including gloves and eye/face protection.[3]

Avoid contact with skin and eyes.[8]

Avoid the formation of dust and aerosols.[8]

Use non-sparking tools.[8]

Wash hands thoroughly after handling.[5]

Storage:

Store in a tightly closed container.[5][8]

Keep in a dry, cool, and well-ventilated place.[8]

For 2-Hydroxyisobutyric Acid-d6, long-term storage at -20°C is recommended.[1]

Store away from incompatible materials such as strong oxidizing agents.[3][5]

First-Aid Measures

« If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and consult a doctor immediately.[8]

e In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and
plenty of water. Consult a doctor.[8]

e In Case of Eye Contact: Immediately rinse with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing and get medical attention.[6][8]

 |If Swallowed: Do NOT induce vomiting. Get medical attention.[5][6]

Spill and Exposure Control

In case of a spill, avoid dust formation.[8] Use personal protective equipment, including
chemical-impermeable gloves and ensure adequate ventilation.[8] Collect the spilled material
and place it in a suitable, closed container for disposal.[5]
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Visualized Workflows and Data Relationships

The following diagrams illustrate standard safety workflows and the logical structure of safety
data.
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Caption: General laboratory workflow for the safe handling of chemical reagents.
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Caption: Logical flow of information within a Safety Data Sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. caymanchem.com [caymanchem.com]
¢ 2. medchemexpress.com [medchemexpress.com]
e 3. fishersci.com [fishersci.com]

e 4. 2-Hydroxyisobutyric acid | C4H803 | CID 11671 - PubChem [pubchem.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1599618?utm_src=pdf-body-img
https://www.benchchem.com/product/b1599618?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/43948/2-hydroxyisobutyric-acid-d6
https://www.medchemexpress.com/2-hydroxyisobutyric-acid-d6.html
https://www.fishersci.com/store/msds?partNumber=AC173100250&productDescription=2-HYDROXYISOBUTYRIC+ACID+25G&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxyisobutyric-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
e 6. assets.thermofisher.com [assets.thermofisher.com]

e 7. fishersci.com [fishersci.com]

e 8. echemi.com [echemi.com]

¢ 9. file.medchemexpress.com [file.medchemexpress.com]

 To cite this document: BenchChem. [Technical Guide: 2-Hydroxyisobutyric Acid-d6 Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1599618#2-hydroxyisobutyric-acid-d6-msds-and-
safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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